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Compound of Interest

Compound Name: DB2115 tertahydrochloride

Cat. No.: B10828032 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling DB2115 tetrahydrochloride, a potent PU.1 inhibitor used in cancer

research. By adhering to these procedural steps, you can mitigate risks and ensure the

integrity of your experiments.

DB2115 tetrahydrochloride is classified as a substance that can cause skin and serious eye

irritation, as well as respiratory irritation.[1] To the best of current knowledge, the chemical,

physical, and toxicological properties have not been exhaustively investigated.[1] Therefore,

cautious handling is imperative.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are the first line of defense

against exposure. Always work in a well-ventilated area, preferably under a chemical fume

hood.[1]
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PPE / Control Specification Rationale

Eye Protection
Safety glasses with side-

shields or goggles.[1]

Protects against splashes and

dust particles that can cause

serious eye irritation.[1]

Hand Protection
Impervious chemical-resistant

gloves (e.g., nitrile rubber).

Prevents skin contact, which

can cause irritation.[1]

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or for spill cleanup.

Avoids inhalation of dust,

which may cause respiratory

irritation.[1]

Skin and Body Protection Laboratory coat.

Protects against skin contact

and contamination of personal

clothing.

Engineering Controls
Chemical fume hood or other

well-ventilated area.[1]
Minimizes inhalation exposure.

Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical for maintaining the stability of

DB2115 tetrahydrochloride and ensuring laboratory safety.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry and well-ventilated place.[1]

For long-term stability, refer to the supplier's recommendations, which may include storage at

specific temperatures (e.g., -20°C or -80°C).[2]

Weighing and Solution Preparation:

Perform all weighing and solution preparation in a designated area, such as a chemical fume

hood, to control dust.
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Avoid generating dust during handling.[1]

Use appropriate tools (e.g., spatulas) for transferring the solid.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Experimental Use:

Clearly label all containers with the chemical name and any hazard warnings.

Wash hands thoroughly after handling the substance.[1]

Do not eat, drink, or smoke in the laboratory area.
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Standard laboratory workflow for handling DB2115 tetrahydrochloride.
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Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Cleanup:

Evacuate the area and restrict access.

Wear appropriate PPE, including respiratory protection.

For a dry spill, carefully sweep or vacuum the material, avoiding dust generation.[1]

Place the spilled material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

First Aid Measures:

After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[1]

In case of skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

advice.[1]

Disposal Plan
All waste containing DB2115 tetrahydrochloride must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh

boats, pipette tips), in a clearly labeled, sealed container.
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Liquid Waste: Collect all solutions containing DB2115 tetrahydrochloride in a labeled, sealed,

and appropriate hazardous waste container.

Disposal: Contact your institution's environmental health and safety (EHS) office for

guidance on proper disposal procedures. Do not dispose of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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